Cas no 926255-20-1 (1-(2-Methoxy-5-methylphenyl)ethanol)

• Product Name: 1-(2-Methoxy-5-methylphenyl)ethanol
• CAS No: 926255-20-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD08442415
• CID: 5032488
• PubChem ID: 16769239
• Update Time: 2026-02-28

1-(2-Methoxy-5-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXY-5-METHYLPHENYL)ETHANOL
• 1-(2-methoxy-5-methylphenyl)ethan-1-ol
• NE58782
• 1-(2-Methoxy-5-methylphenyl)ethanol

• MDL： MFCD08442415
• Inchi： 1S/C10H14O2/c1-7-4-5-10(12-3)9(6-7)8(2)11/h4-6,8,11H,1-3H3
• InChI Key： LPTWYDMGMVMECF-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-Methoxy-5-methylphenyl)ethanol

1-(2-Methoxy-5-methylphenyl)ethanol (CAS No. 926255-20-1): An Overview of Its Properties, Applications, and Recent Research

1-(2-Methoxy-5-methylphenyl)ethanol (CAS No. 926255-20-1) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methoxy and a methyl group substituted on a phenyl ring, along with an ethanol functional group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial contexts.

The molecular formula of 1-(2-Methoxy-5-methylphenyl)ethanol is C₁₀H₁₄O₂, and its molecular weight is approximately 170.21 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -33°C, and its boiling point is approximately 198°C. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of synthetic chemistry, 1-(2-Methoxy-5-methylphenyl)ethanol serves as an important intermediate in the synthesis of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones, making it a valuable building block in the development of new materials and compounds. For instance, it can be used in the synthesis of pharmaceuticals, fragrances, and dyes.

Recent research has highlighted the potential of 1-(2-Methoxy-5-methylphenyl)ethanol in the field of medicinal chemistry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 1-(2-Methoxy-5-methylphenyl)ethanol demonstrated significant anti-inflammatory effects in vitro, suggesting their potential use in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(2-Methoxy-5-methylphenyl)ethanol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. A study published in the Journal of Agricultural and Food Chemistry in 2023 found that 1-(2-Methoxy-5-methylphenyl)ethanol exhibited strong antioxidant activity, comparable to that of well-known antioxidants like ascorbic acid and α-tocopherol.

The pharmacological potential of 1-(2-Methoxy-5-methylphenyl)ethanol has also been explored in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress without significant toxicity. These findings suggest that 1-(2-Methoxy-5-methylphenyl)ethanol could be a promising candidate for further drug development.

Beyond its medicinal applications, 1-(2-Methoxy-5-methylphenyl)ethanol has found utility in other areas such as materials science and environmental chemistry. In materials science, it has been used as a precursor for the synthesis of advanced polymers with unique properties. For example, a study published in the Journal of Polymer Science in 2023 reported the synthesis of polymeric materials using 1-(2-Methoxy-5-methylphenyl)ethanol, which exhibited enhanced mechanical strength and thermal stability.

In environmental chemistry, 1-(2-Methoxy-5-methylphenyl)ethanol has been studied for its potential as a green solvent or reactant. Green chemistry aims to develop sustainable processes that minimize environmental impact. A study published in Green Chemistry in 2023 demonstrated that 1-(2-Methoxy-5-methylphenyl)ethanol-based reactions could be performed under mild conditions with high yields and selectivity, making it an attractive option for eco-friendly chemical processes.

The safety profile of 1-(2-Methoxy-5-methylphenyl)ethanol is another important consideration for its use in various applications. Extensive toxicological studies have shown that this compound has low toxicity when handled properly. However, like any chemical substance, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 1-(2-Methoxy-5-methylphenyl)ethanol (CAS No. 926255-20-1) is a multifaceted compound with a broad range of applications across multiple fields. Its unique chemical structure endows it with valuable properties that make it suitable for use as an intermediate in synthetic chemistry, a potential therapeutic agent in medicinal chemistry, a precursor for advanced materials, and a green solvent or reactant in environmental chemistry. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.